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Compound of Interest

Compound Name: Pentanamide

Cat. No.: B147674 Get Quote

Pentanamide is a primary amide derived from pentanoic acid.[1][2] Its solubility characteristics

are a critical aspect of its application in various chemical and biological systems.[1] A summary

of its key properties is presented below.

Property Value Source

CAS Number 626-97-1 [1][3]

Molecular Formula C₅H₁₁NO [1][3]

Molecular Weight 101.15 g/mol [1][4]

Appearance White, shiny powder or flakes [5][6][7]

Melting Point 101-106 °C [5][8]

Boiling Point 232.3 °C at 760 mmHg [8]

Density 0.904 g/cm³ [8]

LogP (Octanol/Water) 0.36 - 1.36 [8][9]

Water Solubility Soluble (almost transparency) [5][6][7][8][10][11]

Understanding the Solubility of Pentanamide
The solubility of pentanamide in water is a result of the interplay between its hydrophilic amide

group and its hydrophobic alkyl chain. While specific quantitative data is not abundant in
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publicly available literature, the compound is generally described as moderately to readily

soluble in water.[1][3][5][8]

Key Influencing Factors
Hydrogen Bonding: The primary driver for the aqueous solubility of amides is their ability to

form hydrogen bonds with water.[12][13] The amide group (-CONH₂) of pentanamide can act

as both a hydrogen bond donor (via the N-H bonds) and a hydrogen bond acceptor (via the

carbonyl oxygen's lone pairs).[13][14] This allows it to integrate into the hydrogen-bonding

network of water.[13][14]

Alkyl Chain Length: The five-carbon chain (pentyl group) is a hydrophobic component. As the

length of the carbon chain in amides increases, the hydrophobic character of the molecule

becomes more dominant, leading to a general decrease in water solubility.[1][15]

Pentanamide's moderate solubility reflects a balance between its hydrophilic amide head and

its relatively short hydrophobic tail.[1]

Temperature: For most solids dissolving in liquids, solubility tends to increase with temperature.

[1] This is because the dissolution process is often endothermic, and applying heat provides

the energy needed to overcome the lattice energy of the solid and the intermolecular forces

between solvent molecules.
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Factors influencing the aqueous solubility of pentanamide.
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Molecular Interactions
The fundamental mechanism of dissolution involves the interaction of pentanamide with

surrounding water molecules. The polar amide group readily forms hydrogen bonds, while the

nonpolar alkyl chain interacts with water through weaker London dispersion forces, causing

some disruption of water's hydrogen-bonded structure.

Hydrogen bonding between pentanamide and water molecules.

Experimental Determination of Solubility
Accurate determination of solubility is crucial for drug development and formulation.[16] The

Shake-Flask method is a gold-standard technique for measuring thermodynamic solubility,

while turbidimetric methods offer a higher-throughput alternative for kinetic solubility, often used

in early drug discovery.[16][17]

Protocol: Shake-Flask Method
The shake-flask method, established by Higuchi and Connors, is considered the most reliable

technique for determining thermodynamic solubility.[16]

Objective: To determine the equilibrium concentration of a solute in a solvent at a specific

temperature.

Materials:

Pentanamide (certified reference material)

High-purity water (e.g., Milli-Q or equivalent)

Glass vials with screw caps

Constant temperature shaker/incubator

Centrifuge or filtration system (e.g., 0.22 µm syringe filters)

Analytical instrument for concentration measurement (e.g., HPLC-UV, LC-MS)

Calibrated analytical balance and pH meter
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Procedure:

Preparation: Add an excess amount of pentanamide to a glass vial to ensure that a solid

phase remains at equilibrium. The exact amount should be sufficient to create a saturated

solution.

Solvent Addition: Add a precise volume of water to the vial.

Equilibration: Seal the vials and place them in a shaker incubator set to a constant

temperature (e.g., 25 °C or 37 °C). Agitate the mixture for a predetermined period (typically

24-72 hours) to ensure equilibrium is reached.

Phase Separation: After equilibration, allow the vials to stand undisturbed at the set

temperature to let the excess solid settle. Separate the saturated solution from the

undissolved solid via centrifugation or filtration. This step is critical to avoid including solid

particles in the sample for analysis.

Analysis: Accurately dilute an aliquot of the clear supernatant and determine the

concentration of dissolved pentanamide using a validated analytical method like HPLC.

Calculation: The measured concentration represents the solubility of pentanamide at the

specified temperature. The experiment should be repeated at least in triplicate to ensure

reproducibility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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